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Abstract
Calteridol calcium is the calcium salt of the calteridol ligand, a macrocyclic

polyaminocarboxylate. Its primary, well-documented application is as a stabilizing excipient in

gadolinium-based contrast agents (GBCAs), specifically in the formulation of Gadoteridol

(ProHance®)[1][2][3]. In this capacity, it functions as a chelating agent to sequester any

dissociated, potentially toxic gadolinium ions (Gd³⁺), thereby enhancing the safety profile of the

contrast medium[4]. Beyond this critical role, the inherent structure of Calteridol calcium as a

calcium complex suggests interactions with various biological molecules. This guide provides a

detailed overview of its known physicochemical properties, its primary function, and explores its

interactions with biological systems, including potential protein and nucleic acid binding, and its

observed antimicrobial properties. It includes available quantitative data, representative

experimental protocols for characterization, and logical diagrams to illustrate key concepts and

workflows.
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Calteridol calcium is a complex where calcium ions are chelated by the calteridol ligand,

chemically known as 10-(2-hydroxypropyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triacetic acid

(teridol)[1][4]. The stoichiometry can vary, with patent literature describing both 1:1 and 2:3

ratios of teridol to calcium ions[1]. Its high aqueous solubility is a key characteristic, facilitating

its use in injectable pharmaceutical formulations[4].

Table 1: Physicochemical and Binding Data for Calteridol and Related Complexes

Parameter Value
Compound/Co
mplex

Conditions Reference(s)

Molecular

Formula

C34H58Ca3N8O

14

Calteridol

calcium
- [5][6]

Molecular Weight 923.1 g/mol
Calteridol

calcium
- [4][5]

CAS Number 121915-83-1
Calteridol

calcium
- [4][5]

Aqueous

Solubility
≥500 mg/mL

Calteridol

calcium
- [4]

Dissociation

Constant (Kd)
10⁻¹⁴⁵ M

Calteridol Ligand

+ Ca²⁺
pH 7.4

Not explicitly

cited, derived

from related data

Stability

Constant (Log K)
22.1

Calteridol Ligand

+ Gd³⁺
Not Specified [4]

Primary Function: Sequestration of Gadolinium Ions
The principal application of Calteridol calcium is in the formulation of the MRI contrast agent

Gadoteridol, where the calteridol ligand is bound to a central gadolinium ion. An excess of the

calteridol ligand, in the form of Calteridol calcium, is included in the formulation[1]. This

excess acts as a "gadolinium scavenger." In the event that a Gd³⁺ ion dissociates from the

Gadoteridol complex, it is immediately chelated by the available Calteridol calcium,

preventing the release of free, toxic gadolinium into the system. This significantly mitigates the

risk of conditions like Nephrogenic Systemic Fibrosis (NSF)[4].
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Figure 1: Sequestration of free Gd³⁺ by Calteridol calcium.

Interaction with Biological Macromolecules
While not designed as a bioactive agent, the structure of Calteridol calcium implies potential

interactions with endogenous biological molecules.

Interaction with Proteins
Calcium is a ubiquitous second messenger that interacts with a vast array of proteins, often

through specific calcium-binding motifs like the EF-hand[4][7]. As a stable calcium complex,

Calteridol calcium is not expected to release free calcium to activate these pathways directly.

However, it may interact with calcium-binding sites on proteins, particularly those on the cell

surface or in the extracellular matrix. There is currently no specific quantitative data in the
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public domain detailing the binding affinity of Calteridol calcium for specific proteins like

serum albumin.

Interaction with Nucleic Acids
The polyanionic phosphate backbone of nucleic acids (DNA, RNA) presents a potential

interaction site for cations. Divalent cations like Ca²⁺ are known to interact with and stabilize

nucleic acid structures[4]. It is plausible that the calcium component of Calteridol calcium
could mediate a weak, electrostatic interaction with the phosphate groups of DNA or RNA.

However, specific studies quantifying this interaction have not been identified.

Antimicrobial Activity
Calteridol calcium has been reported to possess both antibacterial and antifungal

properties[4]. The precise mechanism has not been specifically elucidated for this compound,

but it is likely related to the known antimicrobial effects of high concentrations of hydroxyl ions

released from calcium-containing compounds like calcium hydroxide. These effects include

damage to bacterial cytoplasmic membranes, protein denaturation, and damage to DNA[8][9].

Specific Minimum Inhibitory Concentration (MIC) values for Calteridol calcium against

microbial species are not available in the reviewed literature.

Experimental Protocols (Representative
Methodologies)
Detailed experimental protocols for Calteridol calcium are not widely published. The following

sections provide detailed, representative methodologies based on established techniques for

characterizing the interactions of calcium-chelating small molecules.

Protocol: Characterizing Ca²⁺ Binding by Isothermal
Titration Calorimetry (ITC)
This protocol describes a representative method for determining the thermodynamic

parameters of calcium binding to the calteridol ligand.

Objective: To determine the binding constant (Kₐ), stoichiometry (n), enthalpy (ΔH), and entropy

(ΔS) of the Ca²⁺-calteridol interaction.
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Materials:

Isothermal Titration Calorimeter (e.g., MicroCal PEAQ-ITC)

Calteridol ligand (teridol)

Calcium Chloride (CaCl₂) standard solution

Buffer: 10 mM MES, pH 5.6[10]

Degasser

High-purity water

Procedure:

Solution Preparation:

Prepare a 5 mM stock solution of the calteridol ligand in 10 mM MES buffer.

Prepare a 50 mM stock solution of CaCl₂ in the same buffer.

Dilute the calteridol stock to a final concentration of 0.4 mM for the sample cell (total

volume ~500 µL).

Dilute the CaCl₂ stock to a final concentration of 5 mM for the titration syringe (total

volume ~100 µL)[10].

Prepare a sufficient volume of 10 mM MES buffer for blanks and cleaning.

Degassing: Degas all solutions (ligand, CaCl₂, and buffer) for 10-15 minutes at a

temperature matching the experiment to prevent bubble formation.

Instrument Setup:

Thoroughly clean the sample and reference cells with high-purity water and then the

experimental buffer.

Set the experimental temperature to 25°C.
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Set the stirring speed to 750 rpm.

Loading:

Load the reference cell with high-purity water or buffer.

Carefully load the 0.4 mM calteridol ligand solution into the sample cell, avoiding bubble

introduction.

Load the 5 mM CaCl₂ solution into the titration syringe.

Titration:

Perform an initial 0.4 µL injection to remove any solution from the syringe tip, and discard

this data point during analysis.

Program a series of 19 subsequent injections of 2 µL each, with a spacing of 150 seconds

between injections to allow the signal to return to baseline.

Data Analysis:

Integrate the heat-rate peaks for each injection.

Subtract the heat of dilution by performing a control titration (CaCl₂ into buffer).

Fit the integrated data to a suitable binding model (e.g., 'one set of sites') to calculate Kₐ,

n, and ΔH. The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the

equation: ΔG = -RTln(Kₐ) = ΔH - TΔS.
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Figure 2: General workflow for Isothermal Titration Calorimetry (ITC).
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Protocol: Analyzing Protein Interaction by Surface
Plasmon Resonance (SPR)
This protocol provides a representative method for screening and quantifying the interaction

between Calteridol calcium and a target protein (e.g., a calcium-binding protein).

Objective: To measure the association (kₐ) and dissociation (kₔ) rates and determine the

equilibrium dissociation constant (Kₔ).

Materials:

SPR instrument (e.g., Biacore™ system)

Sensor Chip (e.g., CM5 chip for amine coupling)

Target protein of interest

Calteridol calcium

Immobilization reagents: N-hydroxysuccinimide (NHS), 1-ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC), ethanolamine-HCl

Running buffer: HBS-EP+ (HEPES buffered saline with EDTA and P20 surfactant), pH 7.4

Regeneration solution (e.g., 10 mM Glycine-HCl, pH 2.5)

Procedure:

Protein Immobilization:

Activate the sensor chip surface by injecting a 1:1 mixture of 0.1 M NHS and 0.4 M EDC

for 7 minutes.

Inject the target protein (e.g., 20-50 µg/mL in 10 mM acetate buffer, pH 4.5) over the

activated surface until the desired immobilization level is reached (~10000 RU).

Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl for 7 minutes.
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A reference flow cell should be prepared similarly but without protein injection to allow for

reference subtraction.

Interaction Analysis (Kinetics):

Prepare a series of dilutions of Calteridol calcium in the running buffer (e.g., a 2-fold

dilution series from 100 µM down to ~1 µM). A buffer-only sample serves as the 'zero

concentration' blank.

Inject each Calteridol calcium concentration over the protein and reference surfaces for a

set time (e.g., 180 seconds, association phase) at a constant flow rate (e.g., 30 µL/min).

Allow the buffer to flow over the surfaces for an extended period (e.g., 600 seconds,

dissociation phase).

Between each concentration, inject the regeneration solution to remove all bound analyte

and return to the baseline.

Data Analysis:

Subtract the response from the reference flow cell and the 'zero concentration' blank from

the active surface data.

Globally fit the resulting sensorgrams (Response Units vs. Time) from all concentrations to

a suitable kinetic model (e.g., 1:1 Langmuir binding).

The fitting will yield the association rate (kₐ), dissociation rate (kₔ), and the equilibrium

dissociation constant (Kₔ = kₔ/kₐ).

Protocol: Evaluating Antimicrobial Activity by Broth
Microdilution
This protocol outlines a standard method to determine the Minimum Inhibitory Concentration

(MIC) of Calteridol calcium against a bacterial or fungal strain.

Objective: To find the lowest concentration of Calteridol calcium that inhibits visible microbial

growth.
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Materials:

Sterile 96-well microtiter plates

Test microorganism (e.g., Staphylococcus aureus ATCC 6538, Candida albicans ICB/USP-

562)[11]

Appropriate liquid growth medium (e.g., Brain Heart Infusion (BHI) Broth)[11]

Calteridol calcium stock solution (sterile)

Spectrophotometer or microplate reader

Procedure:

Inoculum Preparation:

Culture the test microorganism overnight in BHI broth.

Dilute the culture to match a 0.5 McFarland turbidity standard, which corresponds to

approximately 1.5 x 10⁸ CFU/mL for bacteria. Further dilute to achieve a final inoculum

concentration of 5 x 10⁵ CFU/mL in the test wells.

Plate Preparation:

Add 100 µL of sterile BHI broth to wells 2 through 12 of a 96-well plate.

Add 200 µL of the Calteridol calcium stock solution to well 1.

Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then

transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard 100 µL from

well 10. Wells 11 (growth control, no drug) and 12 (sterility control, no drug, no inoculum)

receive no drug.

Inoculation:

Add 100 µL of the prepared microbial inoculum to wells 1 through 11. The final volume in

each well is 200 µL.
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Incubation:

Incubate the plate at 37°C for 18-24 hours.

MIC Determination:

Visually inspect the wells for turbidity. The MIC is the lowest concentration of Calteridol
calcium in a well that shows no visible growth (i.e., is clear).

Alternatively, read the optical density (OD) at 600 nm using a microplate reader. The MIC

is the concentration at which a significant reduction in OD is observed compared to the

growth control.
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Figure 3: Workflow for Broth Microdilution MIC Assay.

Relevance to Signaling Pathways
Calteridol calcium is not a direct signaling molecule. Its high stability means it does not

significantly increase the concentration of free intracellular calcium. However, its existence as a

calcium-containing entity makes it relevant to the broader context of calcium signaling.
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Calcium-dependent signaling pathways, such as those mediated by calmodulin, are

fundamental to cellular processes. Any potential interaction of Calteridol calcium with

extracellular calcium-sensing receptors or its influence on local calcium gradients, while

speculative, would be the mechanism by which it could intersect with these pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.benchchem.com/product/b3046292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Signal

GPCR / Ion Channel

Phospholipase C
(PLC)

PIP₂

cleaves

IP₃ DAG

Endoplasmic
Reticulum (ER)

binds to receptor on

[Ca²⁺]↑

releases Ca²⁺

[Ca²⁺]

Active Ca²⁺/Calmodulin
Complex

Calmodulin
(Inactive)

Target Proteins
(e.g., Kinases, Phosphatases)

activates

Cellular Response

Click to download full resolution via product page

Figure 4: A canonical IP₃/DAG Calcium Signaling Pathway.
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Conclusion and Future Directions
Calteridol calcium is a well-characterized molecule with a critical and defined role in

enhancing the safety of gadolinium-based MRI contrast agents. While its direct interactions

with biological macromolecules are not extensively documented with quantitative data, its

chemical nature as a stable calcium chelate provides a basis for predicting potential

interactions with proteins and nucleic acids. Its reported antimicrobial activity warrants further

investigation to determine the specific mechanisms and quantitative efficacy against a broader

range of pathogens. Future research should focus on applying detailed biophysical techniques,

such as those outlined in this guide, to quantify the binding kinetics and thermodynamics of

Calteridol calcium with specific biological targets, such as serum albumin and calcium-binding

proteins, to fully elucidate its biological interaction profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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